Cas no 682341-85-1 (3-(1H-Imidazol-1-ylcarbonyl)-2,4-dimethyl-1H-pyrrole)

• Product Name: 3-(1H-Imidazol-1-ylcarbonyl)-2,4-dimethyl-1H-pyrrole
• CAS No: 682341-85-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 2798776
• PubChem ID: 11298426
• Update Time: 2025-04-21

3-(1H-Imidazol-1-ylcarbonyl)-2,4-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• MCNADLVHQPLBGN-UHFFFAOYSA-N
• SCHEMBL6373960
• DTXSID20461573
• 682341-85-1
• 3-(1H-Imidazol-1-ylcarbonyl)-2,4-dimethyl-1H-pyrrole

• Inchi： 1S/C10H11N3O/c1-7-5-12-8(2)9(7)10(14)13-4-3-11-6-13/h3-6,12H,1-2H3
• InChI Key： MCNADLVHQPLBGN-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CNC=1C)N1C=NC=C1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxamides